Cas no 507479-60-9 (tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate
• CAS No: 507479-60-9
• MDL: MFCD28717347
• CID: 4654375
• Update Time: 2025-05-18

tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate

• MDL： MFCD28717347

Additional information on tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate

Introduction to Tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate (CAS No. 507479-60-9)

Tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 507479-60-9, belongs to the benzothiazepine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its tert-butyl and N-carbamate substituents, contribute to its distinct chemical properties and biological interactions.

The benzothiazepine core of Tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate is a critical component that influences its pharmacological profile. Benzothiazepines are heterocyclic compounds that have been extensively studied for their potential in treating various neurological and cardiovascular disorders. The presence of a 7-bromo substituent at the 7-position of the benzothiazepine ring further modulates the compound's reactivity and binding affinity to biological targets. This modification has been strategically incorporated to enhance the compound's efficacy and selectivity in pharmacological assays.

In recent years, there has been a growing interest in developing novel benzothiazepine derivatives as potential therapeutic agents. The carbamate group in Tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate serves as a key functional moiety that can participate in various biochemical interactions. The tert-butyl group provides steric hindrance and stability to the molecule, while the carbamate moiety can act as a hinge region for binding to protein targets. These structural features make this compound a promising candidate for further investigation in drug discovery.

The synthesis of Tert-butyl N-[(3R)-7-bromo-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The stereochemistry of the benzothiazepine core is particularly important, as it can significantly impact the compound's biological activity. The (3R) configuration at the 3-position of the benzothiazepine ring is a result of careful stereochemical control during synthesis, ensuring that the compound maintains its intended pharmacological properties.

Recent studies have highlighted the potential of benzothiazepine derivatives in modulating neurological pathways associated with cognitive disorders and neurodegeneration. Tert-butyl N-[ (3R)-7-bromo -4 -oxo -2 , 3 , 4 , 5 -tetrahydro -1 , 5 -benzothiazepin -3 -yl ] carbamate has shown promise in preclinical models as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. The brominated benzothiazepine scaffold enhances binding affinity to specific neurotransmitter receptors, which could lead to improved therapeutic outcomes.

The tert-butyl N-carbamate derivative also exhibits interesting pharmacokinetic properties that make it an attractive candidate for further development. The hydrophobicity provided by the tert-butyl group contributes to good membrane permeability, while the carbamate moiety can influence metabolic stability. These characteristics are crucial for determining the compound's bioavailability and duration of action in vivo. Additionally, the presence of polar functional groups ensures adequate solubility for formulation development.

In conclusion, Tert-butyl N-[ (3R)-7-bromo -4 -oxo -2 , 3 , 4 , 5 -tetrahydro -1 , 5 -benzothiazepin -3 -yl ] carbamate (CAS No. 507479 -60 -9) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of substituents and stereochemistry positions it as a valuable tool for further research in drug discovery. As our understanding of benzothiazepine biology continues to evolve, compounds like this one will play a crucial role in developing novel treatments for neurological and other diseases.